Cas no 586408-08-4 (7-(2-butyn-1-yl)-3,7-dihydro-3-methyl-1H-Purine-2,6-dione)

• Product Name: 7-(2-butyn-1-yl)-3,7-dihydro-3-methyl-1H-Purine-2,6-dione
• CAS No: 586408-08-4
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 1114501
• Update Time: 2025-05-20

7-(2-butyn-1-yl)-3,7-dihydro-3-methyl-1H-Purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2-butyn-1-yl)-3,7-dihydro-3-methyl-1H-Purine-2,6-dione

• Inchi： 1S/C10H10N4O2/c1-3-4-5-14-6-11-8-7(14)9(15)12-10(16)13(8)2/h6H,5H2,1-2H3,(H,12,15,16)
• InChI Key： CPLWLMDNRLTZHK-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2CC#CC)N(C)C(N1)=O

Computed Properties

• Exact Mass: 218.0805

Experimental Properties

• PSA: 67.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-(2-butyn-1-yl)-3,7-dihydro-3-methyl-1H-Purine-2,6-dione

7-(2-butyn-1-yl)-3,7-dihydro-3-methyl-1H-Purine-2,6-dione

7-(2-butyn-1-yl)-3,7-dihydro-3-methyl-1H-Purine-2,6-dione is a highly specialized organic compound with the CAS registry number 586408-08-4. This compound belongs to the class of purine derivatives, which are well-known for their significant roles in various biological processes and their applications in pharmaceutical research. The structure of this compound is characterized by a purine ring system with specific substituents that confer unique chemical and biological properties.

The core of the molecule is a purine ring, which is a bicyclic structure consisting of a pyrimidine ring fused to an imidazole ring. In this compound, the purine ring is modified at the 7-position with a 2-butyn-1-yl group, which introduces an alkyne functional group into the structure. Additionally, the molecule features a 3-methyl group and is in the 3,7-dihydro form, indicating partial hydrogenation of the purine ring. The 1H-Purine-2,6-dione designation highlights the presence of two ketone groups at positions 2 and 6 of the purine ring.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 7-(2-butyn-1-yl)-3,7-dihydro-3-methyl-1H-Purine-2,6-dione through multi-step processes involving strategic use of protecting groups and catalytic transformations. Researchers have explored various methodologies to optimize the yield and purity of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic hydrogenation.

The unique combination of functional groups in this compound makes it an intriguing candidate for further exploration in drug discovery. The alkyne group at position 7 provides opportunities for click chemistry reactions, enabling the attachment of various bioactive moieties. This feature has been exploited in recent studies to develop analogs with enhanced pharmacokinetic profiles and improved bioavailability.

Preliminary pharmacological studies have demonstrated that 7-(2-butyn-1-yl)-3,7-dihydro-3-methyl-1H-Purine-2,6-dione exhibits selective activity against certain enzymes involved in inflammatory pathways. Its ability to modulate these pathways suggests potential applications in the treatment of chronic inflammatory diseases. Furthermore, ongoing research is investigating its role as a scaffold for developing next-generation anticancer agents due to its ability to inhibit key oncogenic signaling pathways.

In terms of physical properties, this compound has a molecular weight of approximately 254 g/mol and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various storage conditions has been evaluated, with results indicating that it remains stable when stored at room temperature under inert atmosphere.

The development of 7-(2-butyn-1-y